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Compound of Interest

Compound Name:
4-Amino-5-bromo-2-

(trifluoromethyl)benzonitrile

Cat. No.: B168716 Get Quote

An In-depth Technical Safety Guide for 4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile

Disclaimer: This document has been compiled from publicly available data and information on

structurally similar compounds. A comprehensive, officially verified Safety Data Sheet (SDS) for

4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile was not available at the time of writing.

This guide is intended for informational purposes for researchers, scientists, and drug

development professionals and should be used in conjunction with established laboratory

safety protocols and professional judgment.

Chemical Identification
Identifier Value

Chemical Name 4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile

CAS Number 155255-45-1[1][2]

Molecular Formula C8H4BrF3N2[2][3]

Molecular Weight 265.03 g/mol

Synonyms Not available

Recommended Use Industrial and scientific research[1][2]

Restrictions on Use
Not for human or veterinary diagnostic or

therapeutic use[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b168716?utm_src=pdf-interest
https://www.benchchem.com/product/b168716?utm_src=pdf-body
https://www.benchchem.com/product/b168716?utm_src=pdf-body
https://www.echemi.com/sds/4-amino-5-bromo-2-trifluoromethylbenzonitrile-pd180521113339.html
http://www.bio-fount.com/cn/goods2/175751_5.html
http://www.bio-fount.com/cn/goods2/175751_5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-bromo-2-_trifluoromethyl_benzonitrile
https://www.echemi.com/sds/4-amino-5-bromo-2-trifluoromethylbenzonitrile-pd180521113339.html
http://www.bio-fount.com/cn/goods2/175751_5.html
http://www.bio-fount.com/cn/goods2/175751_5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
Based on available GHS classifications and data from structurally similar compounds, 4-
Amino-5-bromo-2-(trifluoromethyl)benzonitrile is considered hazardous.[3]

GHS Hazard Statements:

H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[3]

H332: Harmful if inhaled[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

Inferred Potential Hazards from Structural Analogs:

Aminobenzonitrile Core: Compounds in this family are often toxic and may be suspected of

causing genetic defects.[4]

Brominated Aromatic Moiety: Aromatic brominated compounds can pose significant

environmental risks due to their persistence, bioaccumulation, and toxicity (PBT).[5][6][7]

Trifluoromethyl Group: While enhancing metabolic stability, this group can contribute to

toxicity.[8][9] Metabolism of some fluorinated compounds can liberate fluoride ions, which

can be toxic in high doses.[9]

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of clean,

fresh water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[1]

Fire-Fighting Measures
Measure Protocol

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards

Combustion may produce hazardous gases,

including carbon oxides, nitrogen oxides,

hydrogen fluoride, and hydrogen bromide.

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1]

Accidental Release Measures
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Measure Protocol

Personal Precautions

Avoid dust formation. Do not breathe dust,

vapors, mist, or gas. Ensure adequate

ventilation. Wear appropriate personal

protective equipment.[1]

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the product enter drains.[1]

Containment & Cleanup

Sweep up the material and place it into a

suitable, labeled disposal container. Avoid

generating dust.

Handling and Storage
Aspect Guideline

Handling

Use only in a well-ventilated area or under a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Do not ingest or inhale.

Wash hands thoroughly after handling.[10]

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Exposure Controls and Personal Protection
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Control Specification

Engineering Controls

Ensure adequate ventilation. A fume hood is

recommended for handling. Eyewash stations

and safety showers should be readily available.

[10]

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield (EN 166 or NIOSH approved).[1]

Skin Protection
Wear impervious, chemical-resistant gloves and

protective clothing.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate filter.[1]

Experimental Protocols
General Protocol for Handling a Potentially Hazardous Chemical Powder:

Preparation:

Review the Safety Data Sheet and any other available safety information.

Ensure all necessary personal protective equipment (PPE) is available and in good

condition.

Work in a designated area, preferably within a chemical fume hood.

Have spill containment materials readily accessible.

Dispensing and Weighing:

Tare a suitable, clean container on a balance.

Carefully transfer the required amount of the chemical using a clean spatula.

Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.
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Close the primary container tightly after use.

Clean any minor spills on the balance or work surface immediately.

Use in a Reaction:

Add the chemical to the reaction vessel slowly and carefully.

If the reaction is exothermic, ensure adequate cooling is in place.

Monitor the reaction for any unexpected changes.

Post-Handling:

Clean all equipment that has come into contact with the chemical.

Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated

hazardous waste container.

Wash hands thoroughly.

Visualizations
Logical Workflow for Handling a Hazardous Chemical in a Research Setting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Prepare Workspace

Weigh Chemical

Perform Experiment

Decontaminate Equipment

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b168716?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the key stages of safely handling a hazardous chemical in a

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 155255-45-1|4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile|4-Amino-5-bromo-2-
(trifluoromethyl)benzonitrile|-范德生物科技公司 [bio-fount.com]

3. 4-Amino-5-bromo-2-(trifluoromethyl)benzonitrile | C8H4BrF3N2 | CID 18939888 -
PubChem [pubchem.ncbi.nlm.nih.gov]

4. carlroth.com [carlroth.com]

5. useforesight.io [useforesight.io]

6. sunstreamglobal.com [sunstreamglobal.com]

7. Aromatic brominated flame retardants: ECHA raises environmental concerns - LKC
Switzerland [lkc-ltd.com]

8. researchgate.net [researchgate.net]

9. pubs.acs.org [pubs.acs.org]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [safety data sheet for 4-Amino-5-bromo-2-
(trifluoromethyl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168716#safety-data-sheet-for-4-amino-5-bromo-2-
trifluoromethyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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